Cas no 37991-79-0 (Phenyl 4-(benzoyl)benzoate)

Phenyl 4-(benzoyl)benzoate structure
Phenyl 4-(benzoyl)benzoate structure
Product Name:Phenyl 4-(benzoyl)benzoate
CAS No:37991-79-0
MF:C20H14O3
MW:302.323365688324
CID:6641641
PubChem ID:8765439
Update Time:2024-01-29

Phenyl 4-(benzoyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Phenyl 4-(benzoyl)benzoate
    • 37991-79-0
    • Inchi: 1S/C20H14O3/c21-19(15-7-3-1-4-8-15)16-11-13-17(14-12-16)20(22)23-18-9-5-2-6-10-18/h1-14H
    • InChI Key: LJNXAXBMCVLWLX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(C1C=CC(=CC=1)C(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 302.094294304g/mol
  • Monoisotopic Mass: 302.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 43.4Ų
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD